5-Chlorothiazolo[5,4-b]pyridine
Overview
Description
5-Chlorothiazolo[5,4-b]pyridine is a chemical compound with the empirical formula C6H3ClN2S . It has a molecular weight of 170.62 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Physical And Chemical Properties Analysis
5-Chlorothiazolo[5,4-b]pyridine is a solid . It has a molecular weight of 170.62 . The compound’s storage temperature is 28 C .Scientific Research Applications
Phosphoinositide 3-Kinase Inhibitors
- Scientific Field : Bioactive Substance and Function of Natural Medicines .
- Summary of Application : A series of novel 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine analogues have been designed and synthesized . These compounds were tested for phosphoinositide 3-kinase (PI3K) enzymatic assay .
- Methods of Application : These thiazolo[5,4-b]pyridines were efficiently prepared in seven steps from commercially available substances in moderate to good yields . All of these N-heterocyclic compounds were characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis .
- Results or Outcomes : The results indicated that these N-heterocyclic compounds showed potent PI3K inhibitory activity, and the IC50 of a representative compound (19a) could reach to 3.6 nm . The structure−activity relationships (SAR) study showed that sulfonamide functionality was important for PI3Kα inhibitory activity .
Antioxidant, Herbicidal, Antimicrobial, Anti-inflammatory, Antitumor Activities
- Scientific Field : Medicinal Chemistry .
- Summary of Application : Some thiazolo[4,5-b]-pyridine derivatives were found to have high antioxidant, herbicidal, antimicrobial, anti-inflammatory, antitumor activities .
- Methods of Application : Modern synthetic techniques for thiazolo[4,5-b]pyridine bicyclic scaffold construction starting from thiazole or thiazolidine derivatives followed by pyridine annulation, which results in the target fused thiazolo[4,5-b]pyridines, are analyzed .
- Results or Outcomes : The recent data published in the scientific literature cited a diversity of biological effects exhibited by fused thiazolo[4,5-b]pyridines .
Inhibitory Potency and Docking Analysis
- Scientific Field : Bioactive Substance and Function of Natural Medicines .
- Summary of Application : The N-heterocyclic core of compound 19a was directly involved in the binding to the kinase through the key hydrogen bonds interaction .
- Methods of Application : Further docking analysis revealed that the N-heterocyclic core of compound 19a was directly involved in the binding to the kinase .
- Results or Outcomes : Enzymatic Inhibition results showed that compound 19a inhibited PI3Kα, PI3Kγ, or PI3Kδ with a nanomolar IC50 value, but its inhibitory activity on PI3Kβ was approximately 10-fold reduced .
Synthesis of Novel Thiazole, Pyranothiazole, Thiazolo[5,4-b]pyridines
- Scientific Field : Organic Chemistry .
- Summary of Application : Synthesis of novel thiazole, pyranothiazole, thiazolo[5,4-b]pyridines and thiazolo[5’,4’:5,6]pyrano[2,3-d]pyrimidine derivatives incorporating isoindoline-1,3-dione group .
- Methods of Application : The synthesis process is not detailed in the source .
- Results or Outcomes : The results or outcomes are not detailed in the source .
Inhibitory Potency and Docking Analysis
- Scientific Field : Bioactive Substance and Function of Natural Medicines .
- Summary of Application : The N-heterocyclic core of compound 19a was directly involved in the binding to the kinase through the key hydrogen bonds interaction .
- Methods of Application : Further docking analysis revealed that the N-heterocyclic core of compound 19a was directly involved in the binding to the kinase .
- Results or Outcomes : Enzymatic Inhibition results showed that compound 19a inhibited PI3Kα, PI3Kγ, or PI3Kδ with a nanomolar IC50 value, but its inhibitory activity on PI3Kβ was approximately 10-fold reduced .
Synthesis of Novel Thiazole, Pyranothiazole, Thiazolo[5,4-b]pyridines
- Scientific Field : Organic Chemistry .
- Summary of Application : Synthesis of novel thiazole, pyranothiazole, thiazolo[5,4-b]pyridines and thiazolo[5’,4’:5,6]pyrano[2,3-d]pyrimidine derivatives incorporating isoindoline-1,3-dione group .
- Methods of Application : The synthesis process is not detailed in the source .
- Results or Outcomes : The results or outcomes are not detailed in the source .
Safety And Hazards
properties
IUPAC Name |
5-chloro-[1,3]thiazolo[5,4-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClN2S/c7-5-2-1-4-6(9-5)10-3-8-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJUDBJZBIPNZOF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=C1N=CS2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chlorothiazolo[5,4-b]pyridine |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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